tert-Butyl 3-(4-hydroxyphenoxy)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(4-hydroxyphenoxy)azetidine-1-carboxylate
• InChI: InChI=1S/C14H19NO4/c1-14(2,3)19-13(17)15-8-12(9-15)18-11-6-4-10(16)5-7-11/h4-7,12,16H,8-9H2,1-3H3
• InChI Key: AVDODZMPXRXMCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2=CC=C(C=C2)O
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

Tert-Butyl 3-(4-hydroxyphenoxy)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Modification

• Azetidine-2-carboxylic Acid Analogs : Azetidine-2-carboxylic acid analogs with heteroatomic side chains at the 3-position, including tert-butyl ester derivatives, have been synthesized. These compounds are tools for studying the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).

• Synthesis of Bifunctional tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate : Efficient synthetic routes have been developed for this compound, which is structurally related and useful for further selective derivation (Meyers et al., 2009).

• Protected 3-Haloazetidines for Medicinal Chemistry : The synthesis of protected 3-haloazetidines, which are versatile building blocks, has been improved. This includes compounds related to tert-butyl azetidine-3-carboxylic acids (Ji, Wojtas, & Lopchuk, 2018).

• Synthesis of tert-Butyl (2R,3R)-2-cyano-3-formyl-aziridine-1-carboxylate : An efficient synthesis of this compound provides a foundation for creating amino alcohols and polyamines, showcasing the versatility of related azetidine compounds (Jähnisch, 1997).

Chemical Reactions and Transformations

• Two-Carbon Ring Expansion of β-Lactams : A study demonstrates the base-catalyzed ring opening of 4-(4′-hydroxyphenyl)-azetidine-2-ones, related to tert-butyl azetidine, to form glutarimides (Cabell & McMurray, 2002).

• Silylmethyl-Substituted Aziridine and Azetidine : These compounds, which include tert-butyl azetidine derivatives, have been synthesized for use as masked dipoles in cycloaddition reactions (Yadav & Sriramurthy, 2005).

Applications in Medicinal Chemistry

• Synthesis of Azetidine Medicinal Intermediate : Research has explored methods to synthesize pharmaceutical intermediates from tert-butyl-3-hydroxyazetidine, demonstrating the compound's relevance in drug development (Yang, 2010).

• Base-Promoted α-Alkylation of Azetidine : This study highlights the utility of tert-butyl azetidine derivatives in producing optically active α-substituted azetidine-2-carboxylic acid esters, important in chiral synthesis (Tayama, Nishio, & Kobayashi, 2018).

• Synthesis and Characterization of Substituted Phenyl Azetidines : This work demonstrates the synthesis of tert-butyl-2-(4-bromo phenyl)-3- hydroxy propyl carbamate and its derivatives, contributing to antimicrobial research (Doraswamy & Ramana, 2013).